![molecular formula C10H18N2O3 B2419202 tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate CAS No. 2167010-06-0](/img/structure/B2419202.png)
tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate
Overview
Description
“tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate” is a chemical compound with the CAS Number: 2167010-06-0 . It has a molecular weight of 214.26 . It is usually in powder form .
Physical And Chemical Properties Analysis
“tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate” is a powder . It is stored at 4°C .Scientific Research Applications
Synthesis and Molecular Structure
- tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate has been synthesized as a cyclic amino acid ester from corresponding salts via intramolecular lactonization, characterized by NMR spectroscopy and high-resolution mass spectrometry, and analyzed using single crystal X-ray diffraction (Moriguchi et al., 2014).
Chemical Transformations and Conformational Studies
- This compound, along with its derivatives, is utilized in studies focusing on chemical transformations such as intramolecular Schmidt reactions and other synthetic pathways, providing insights into saturated fused heterocycles (Moskalenko & Boev, 2014). It is also used in conformational analyses of tripeptide analogs, demonstrating its applicability in mimicking specific peptide structures (Fernandez et al., 2002).
Involvement in Cycloaddition Reactions
- Cycloaddition reactions involving tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate derivatives play a significant role in the synthesis of various compounds. These reactions are critical for creating structurally complex and functionally diverse molecules, often used in medicinal chemistry (王雯 et al., 2015).
Crystallographic Studies
- Crystallographic studies of tert-Butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate derivatives have been conducted to understand their structural dynamics and geometrical changes, particularly in the context of electron loss from diazabicyclooctanes (Nelsen et al., 2005).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O3/c1-9(2,3)15-8(13)12-6-10(7-12)11-4-5-14-10/h11H,4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKDHUMQSCWATCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(C1)NCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2167010-06-0 |
Source
|
| Record name | tert-butyl 5-oxa-2,8-diazaspiro[3.4]octane-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-N-(3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide](/img/structure/B2419129.png)
![3-[(2,2-Dimethylpropyl)amino]-1lambda6-thiolane-1,1-dione](/img/structure/B2419138.png)
